Cas no 2138080-97-2 (7-[3-(Propan-2-yl)phenyl]azepan-2-one)

• Product Name: 7-[3-(Propan-2-yl)phenyl]azepan-2-one
• CAS No: 2138080-97-2
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 5881299
• PubChem ID: 165962267
• Update Time: 2025-05-23

7-[3-(Propan-2-yl)phenyl]azepan-2-one Chemical and Physical Properties

Names and Identifiers

• 7-[3-(propan-2-yl)phenyl]azepan-2-one
• EN300-1153222
• 2138080-97-2
• 7-[3-(Propan-2-yl)phenyl]azepan-2-one

• Inchi： 1S/C15H21NO/c1-11(2)12-6-5-7-13(10-12)14-8-3-4-9-15(17)16-14/h5-7,10-11,14H,3-4,8-9H2,1-2H3,(H,16,17)
• InChI Key： ZMKGJOBQACQOML-UHFFFAOYSA-N
• SMILES： O=C1CCCCC(C2C=CC=C(C(C)C)C=2)N1

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.1Ų

Additional information on 7-[3-(Propan-2-yl)phenyl]azepan-2-one

Professional Introduction to Compound with CAS No. 2138080-97-2 and Product Name: 7-[3-(Propan-2-yl)phenyl]azepan-2-one

The compound identified by the CAS number 2138080-97-2 and the product name 7-[3-(Propan-2-yl)phenyl]azepan-2-one represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, belonging to the azepanone class, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a propyl-substituted phenyl ring and an azepanone core suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

In recent years, there has been a growing emphasis on the development of novel molecular entities that can modulate biological pathways with high specificity and efficacy. The structure of 7-[3-(Propan-2-yl)phenyl]azepan-2-one aligns well with this trend, as it incorporates features that are known to enhance binding affinity and selectivity. The propyl group on the phenyl ring not only contributes to steric hindrance but also influences electronic properties, which can be crucial for receptor interactions.

One of the most compelling aspects of this compound is its potential in the realm of central nervous system (CNS) drug discovery. Azepanone derivatives have been extensively studied for their ability to interact with various neurotransmitter receptors, including those for serotonin, dopamine, and GABA. The specific substitution pattern in 7-[3-(Propan-2-yl)phenyl]azepan-2-one may confer selectivity for certain receptors over others, which is a critical factor in minimizing side effects and improving therapeutic outcomes.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular behavior, including binding affinities and pharmacokinetic properties. Virtual screening techniques have been employed to identify promising candidates like 7-[3-(Propan-2-yl)phenyl]azepan-2-one for further experimental validation. These methods leverage large datasets and sophisticated algorithms to model interactions between the compound and biological targets, thereby expediting the drug discovery process.

Moreover, the synthesis of this compound involves intricate organic transformations that highlight the expertise required in medicinal chemistry. The introduction of the propyl group into the phenyl ring followed by cyclization to form the azepanone core demonstrates a sophisticated synthetic strategy. Such methodologies are essential for producing complex molecules that exhibit desired pharmacological properties.

The pharmacological profile of 7-[3-(Propan-2-yl)phenyl]azepan-2-one is further enhanced by its solubility characteristics, which are optimized for oral administration. Poor solubility can significantly limit a drug's bioavailability, but this compound appears to mitigate such issues through its molecular design. This aspect is particularly important in clinical settings where patient compliance is crucial.

Preclinical studies have begun to explore the potential therapeutic applications of 7-[3-(Propan-2-yl)phenyl]azepan-2-one in various disease models. Initial findings suggest that it may exhibit anti-depressant and anxiolytic effects, making it a candidate for treating mood disorders. Additionally, its interaction with GABA receptors could make it useful in managing conditions related to anxiety and seizures.

The development of novel drug candidates like 7-[3-(Propan-2-yl)phenyl]azepan-2-one is not without challenges. Ensuring safety and efficacy through rigorous testing is paramount before any clinical trials can commence. However, the combination of computational modeling and experimental validation provides a robust framework for assessing these compounds' potential.

In conclusion, 7-[3-(Propan-2-yl)phenyl]azepan-2-one (CAS No. 2138080-97-2) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising pharmacological properties position it as a valuable asset in the search for new treatments for neurological disorders. As research continues to uncover more about its mechanisms of action and therapeutic potential, this compound is poised to make meaningful contributions to patient care.